Thiolactone chemistry, a versatile platform for macromolecular engineering

Polymer Chemistry Pub Date: 2022-07-25 DOI: 10.1039/D2PY00731B

Abstract

Thiolactones are often described as latent thiols. They can be ring-opened by hydroxy or amine groups releasing thiols, which can further react with a large variety of functional groups. Based on this one-pot cascade reaction, versatile and powerful tools have been developed for macromolecular engineering. This review covers the different uses of γ-thiobutyrolactones in polymer chemistry either as thiolation agents, as linkers, as ring-opening polymerization monomers, as reactant in stepwise polymerization, as components of initiating systems, or as functional handles for double post-modification reactions.

Graphical abstract: Thiolactone chemistry, a versatile platform for macromolecular engineering
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